Cas no 22341-17-9 (8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI))

8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI) structure
22341-17-9 structure
Product Name:8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI)
CAS No:22341-17-9
MF:C7H12O
MW:112.169582366943
CID:284736
PubChem ID:140905
Update Time:2025-04-19

8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI)
    • AKOS024436666
    • 8-Oxatricyclo[3,2,1,0(1,5)]octane
    • 22341-17-9
    • 8-Oxatricyclo(3,2,1,0(1,5))octane
    • 8-oxabicyclo[3.2.1]octane
    • SCHEMBL2137252
    • DTXSID60276380
    • 280-11-5
    • Inchi: 1S/C7H12O/c1-2-6-4-5-7(3-1)8-6/h6-7H,1-5H2
    • InChI Key: AWEGTPPFDJUPRI-UHFFFAOYSA-N
    • SMILES: O1C2CCCC1CC2

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

8-Oxatricyclo[3.2.1.01,5]octane(8CI,9CI) Related Literature

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